Cas no 90537-15-8 (4-Chloro-2,5-dimethylbenzonitrile)

4-Chloro-2,5-dimethylbenzonitrile structure
90537-15-8 structure
Product Name:4-Chloro-2,5-dimethylbenzonitrile
CAS No:90537-15-8
MF:C9H8ClN
MW:165.619521141052
MDL:MFCD19381656
CID:2845067
PubChem ID:53255488
Update Time:2025-04-21

4-Chloro-2,5-dimethylbenzonitrile Chemical and Physical Properties

Names and Identifiers

    • 4-Chloro-2,5-dimethylbenzonitrile
    • FS-6376
    • SCHEMBL13868310
    • AKOS022942597
    • 90537-15-8
    • DTXSID30693161
    • MDL: MFCD19381656
    • Inchi: 1S/C9H8ClN/c1-6-4-9(10)7(2)3-8(6)5-11/h3-4H,1-2H3
    • InChI Key: OYYVQLONMLSVAG-UHFFFAOYSA-N
    • SMILES: ClC1=CC(C)=C(C#N)C=C1C

Computed Properties

  • Exact Mass: 165.0345270Da
  • Monoisotopic Mass: 165.0345270Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 181
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 23.8Ų

4-Chloro-2,5-dimethylbenzonitrile Pricemore >>

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